Cas no 2138576-57-3 (tert-butyl 2-{(1-hydroxypropan-2-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl 2-{(1-hydroxypropan-2-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 2138576-57-3
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6350494
• PubChem ID: 165500692
• Update Time: 2025-08-04

tert-butyl 2-{(1-hydroxypropan-2-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{(1-hydroxypropan-2-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• 2138576-57-3
• tert-butyl 2-{[(1-hydroxypropan-2-yl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate
• EN300-1178950

• Inchi： 1S/C15H28N2O3/c1-10(9-18)16-8-11-7-12-5-6-13(11)17(12)14(19)20-15(2,3)4/h10-13,16,18H,5-9H2,1-4H3
• InChI Key： XUEQSCQSHADLMP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1C(CNC(C)CO)C2)=O

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 2-{(1-hydroxypropan-2-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate

Introduction to Tert-butyl 2-{(1-hydroxypropan-2-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138576-57-3)

Tert-butyl 2-{(1-hydroxypropan-2-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate, identified by its CAS number 2138576-57-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a bicyclic structure, specifically a 7-azabicyclo[2.2.1]heptane core, which is known for its unique steric and electronic properties. The presence of functional groups such as a tert-butyl moiety, an (1-hydroxypropan-2-yl)aminomethyl side chain, and a carboxylate group contributes to its complex reactivity and potential biological activity.

The bicyclic framework of 7-azabicyclo[2.2.1]heptane is of particular interest due to its rigid three-membered nitrogen-containing ring, which can mimic the conformational constraints found in biologically active natural products. This structural motif has been explored in various drug discovery programs due to its ability to interact with biological targets in a highly specific manner. The tert-butyl group, a common protective group in organic synthesis, not only enhances the stability of the molecule but also influences its solubility and metabolic profile, making it a valuable feature for pharmaceutical applications.

The (1-hydroxypropan-2-yl)aminomethyl side chain introduces both hydrophilic and hydrophobic regions into the molecule, which can be crucial for optimizing pharmacokinetic properties such as solubility and membrane permeability. This dual nature allows the compound to potentially interact with both hydrophobic and hydrophilic pockets of biological targets, thereby increasing its therapeutic window. Additionally, the presence of an amine group within this side chain opens up possibilities for further derivatization, enabling the synthesis of analogues with tailored properties.

The carboxylate group at the 7-position of the bicyclic core serves multiple purposes. It acts as a hydrogen bond acceptor, which can enhance binding affinity to protein targets, and it also provides a site for further chemical modification, such as coupling to other molecules via amide or ester linkages. These features make the compound a versatile scaffold for drug development.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening techniques to identify novel bioactive compounds derived from complex scaffolds like 7-azabicyclo[2.2.1]heptane derivatives. The unique structural features of tert-butyl 2-{(1-hydroxypropan-2-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate have made it a subject of several computational studies aimed at predicting its interaction with various biological targets.

One notable area of research involves the exploration of this compound as a potential scaffold for kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. The rigid bicyclic core of 7-azabicyclo[2.2.1]heptane can provide optimal binding orientation within the active site of kinases, while the functional groups present in this compound can be strategically modified to enhance binding affinity and selectivity.

Additionally, studies have suggested that derivatives of this class may exhibit antimicrobial properties. The combination of steric hindrance provided by the tert-butyl group and hydrogen bonding capabilities of the carboxylate and amine groups could contribute to interactions with bacterial cell walls or enzymes essential for microbial survival. This has prompted investigations into using such compounds as leads for developing novel antibiotics.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of more complex drug candidates. The presence of multiple functional handles allows for selective modifications, enabling chemists to explore diverse chemical space efficiently. This flexibility is particularly valuable in medicinal chemistry campaigns where rapid iteration and optimization are essential.

In conclusion, tert-butyl 2-{(1-hydroxypropan-2-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138576-57-3) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combined with its potential biological activity, make it an attractive scaffold for designing novel therapeutics targeting various diseases.